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Cat. No.: B12412605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed guide for measuring the quantum efficiency of Organic

Light-Emitting Diodes (OLEDs) utilizing the thermally activated delayed fluorescence (TADF)

emitter, Tcp-BP-sfac. The protocols outlined below cover the fabrication of both non-doped

and doped OLED devices and the subsequent measurement of their external quantum

efficiency (EQE). Adherence to these procedures is critical for obtaining accurate and

reproducible results, which are essential for the evaluation of new emitter materials in

academic and industrial research settings.

Key Performance Parameters of Tcp-BP-sfac OLEDs
The performance of Tcp-BP-sfac based OLEDs is summarized in the tables below. These

values provide a benchmark for researchers working with this material.

Table 1: Performance of Non-doped Tcp-BP-sfac OLED
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Parameter Value

Peak External Quantum Efficiency (EQE) 26.1%

Current Efficiency at Peak EQE 85.3 cd/A

Power Efficiency at Peak EQE 81.3 lm/W

Luminance at Peak EQE 1000 cd/m²

Turn-on Voltage (at 1 cd/m²) 2.6 V

CIE Coordinates (x, y) (0.17, 0.35)

Table 2: Performance of Doped Tcp-BP-sfac OLED (25 wt%)

Parameter Value

Peak External Quantum Efficiency (EQE) 38.6%[1][2]

Current Efficiency at Peak EQE 125.4 cd/A

Power Efficiency at Peak EQE 120.1 lm/W

Luminance at Peak EQE 1000 cd/m²

Turn-on Voltage (at 1 cd/m²) 2.5 V

CIE Coordinates (x, y) (0.18, 0.38)

Experimental Protocols
I. OLED Device Fabrication
This protocol details the fabrication of both non-doped and doped Tcp-BP-sfac OLEDs via

thermal evaporation.

Materials and Equipment:

Indium tin oxide (ITO) coated glass substrates

Organic materials: HATCN, TAPC, TCTA, mCP, Tcp-BP-sfac, DPEPO, TmPyPB
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Metals: LiF, Al

Substrate cleaning solutions (Deionized water, acetone, isopropanol)

UV-ozone cleaner

High-vacuum thermal evaporation system (< 5 × 10⁻⁵ Pa)

Quartz crystal microbalance (QCM) for thickness monitoring

Protocol:

Substrate Preparation:

Clean the ITO-coated glass substrates by sequential ultrasonication in deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a stream of high-purity nitrogen gas.

Treat the substrates with UV-ozone for 15 minutes to enhance the work function of the ITO

and improve hole injection.

Organic and Metal Layer Deposition:

Transfer the cleaned substrates into a high-vacuum thermal evaporation system.

Deposit the organic and metal layers sequentially onto the ITO substrate. The deposition

rates and thicknesses for both non-doped and doped devices are specified in Table 3.

Monitor the deposition rate and thickness of each layer using a quartz crystal

microbalance.

Table 3: Device Structures and Deposition Parameters
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Layer Material Thickness (nm)
Deposition Rate
(Å/s)

Non-doped Device

Hole Injection Layer

(HIL)
HATCN 5 0.5

Hole Transport Layer

(HTL)
TAPC 50 2.0

Electron Blocking

Layer (EBL)
TCTA 5 1.0

Emissive Layer (EML) Tcp-BP-sfac 20 1.0

Hole Blocking Layer

(HBL)
DPEPO 5 1.0

Electron Transport

Layer (ETL)
TmPyPB 30 2.0

Electron Injection

Layer (EIL)
LiF 1 0.2

Cathode Al 100 5.0

Doped Device

Hole Injection Layer

(HIL)
HATCN 5 0.5

Hole Transport Layer

(HTL)
TAPC 50 2.0

Electron Blocking

Layer (EBL)
TCTA 5 1.0

Host Blocking Layer mCP 5 1.0

Emissive Layer (EML)
25 wt% Tcp-BP-sfac :

DPEPO
20 2.0
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Electron Transport

Layer (ETL)
TmPyPB 30 2.0

Electron Injection

Layer (EIL)
LiF 1 0.2

Cathode Al 100 5.0

Encapsulation:

After deposition, transfer the devices to a nitrogen-filled glovebox without exposure to

ambient air.

Encapsulate the devices using a UV-curable epoxy and a glass coverslip to prevent

degradation from moisture and oxygen.

II. Quantum Efficiency Measurement
This protocol describes the measurement of the External Quantum Efficiency (EQE) of the

fabricated OLEDs.

Materials and Equipment:

Source measure unit (SMU)

Spectroradiometer with an integrating sphere

Calibrated silicon photodiode

Device holder and probes

Computer with data acquisition software

Protocol:

System Calibration:

Calibrate the spectroradiometer and integrating sphere system using a calibrated light

source with a known spectral output.
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Device Characterization:

Mount the encapsulated OLED device in the device holder inside the integrating sphere.

Connect the device to the source measure unit using probes on the ITO anode and Al

cathode.

Apply a forward bias voltage sweep to the device using the SMU and measure the current

density (J) and luminance (L) simultaneously.

Record the electroluminescence (EL) spectrum at various current densities using the

spectroradiometer.

Data Analysis and EQE Calculation:

Calculate the External Quantum Efficiency (EQE) using the following formula:

EQE (%) = (Number of photons emitted / Number of injected electrons) x 100

The number of photons emitted can be determined from the measured luminance and the

EL spectrum.

The number of injected electrons is calculated from the measured current density.

Plot the EQE as a function of luminance and current density.

Visualizations
The following diagrams illustrate the key processes involved in the operation and

characterization of Tcp-BP-sfac OLEDs.
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Click to download full resolution via product page

Caption: Workflow for the fabrication of Tcp-BP-sfac OLEDs.
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Caption: Workflow for the measurement of OLED quantum efficiency.
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Charge Injection & Transport

Emission Process in EML (Tcp-BP-sfac)
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Caption: Charge transport and TADF emission mechanism in a Tcp-BP-sfac OLED.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12412605?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528420/
https://pubmed.ncbi.nlm.nih.gov/34669483/
https://pubmed.ncbi.nlm.nih.gov/34669483/
https://www.benchchem.com/product/b12412605#measuring-quantum-efficiency-of-tcp-bp-sfac-oleds
https://www.benchchem.com/product/b12412605#measuring-quantum-efficiency-of-tcp-bp-sfac-oleds
https://www.benchchem.com/product/b12412605#measuring-quantum-efficiency-of-tcp-bp-sfac-oleds
https://www.benchchem.com/product/b12412605#measuring-quantum-efficiency-of-tcp-bp-sfac-oleds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12412605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

